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Compound of Interest

Compound Name: Choline lactate

CAS No.: 99150-55-7

Cat. No.: B15125037

Get Quote

Technical Support Center: Choline Lactate
Integrity
This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the proper storage and handling of choline lactate to

ensure its integrity throughout experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of choline lactate degradation during storage?

A1: The primary causes of choline lactate degradation are its hygroscopic nature (tendency to

absorb moisture from the air) and thermal instability. Moisture absorption can lead to physical

changes like clumping and may facilitate chemical degradation.[1][2] At elevated temperatures,

or even at room temperature over extended periods, choline lactate can undergo

esterification, a chemical reaction between the choline and lactate components.[3][4]

Q2: What are the ideal storage conditions for choline lactate?
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A2: To maintain the integrity of choline lactate, it should be stored in a cool, dry environment,

protected from light. While specific optimal conditions for pure choline lactate are not

extensively documented, recommendations for the highly related and hygroscopic compound,

choline chloride, provide a strong guideline.[5]

Q3: Is choline lactate sensitive to light?

A3: While specific photostability studies on choline lactate are not readily available, a related

compound, choline salicylate, has been shown to be photolabile.[6][7] Therefore, it is best

practice to protect choline lactate from light by storing it in an opaque or amber container.

Q4: What type of container should I use to store choline lactate?

A4: Due to its hygroscopic nature, choline lactate should be stored in a tightly sealed, airtight

container.[1] Materials such as amber glass or high-density polyethylene (HDPE) are suitable

choices.[8][9] For highly sensitive applications, storing the container within a desiccator

containing a drying agent like silica gel can provide additional protection against moisture.[10]

Q5: My choline lactate has formed clumps. Is it still usable?

A5: Clumping is a visual indicator of moisture absorption.[1] While the compound may still be

usable for some applications, the presence of water can affect its concentration and potentially

accelerate degradation. For quantitative experiments, it is recommended to use a fresh, free-

flowing lot of choline lactate. If you must use a clumped reagent, consider drying it under

vacuum, though this may not reverse any chemical degradation that has already occurred.

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and use of choline
lactate.
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results

Degradation of choline lactate

due to improper storage.

Verify storage conditions (cool,

dry, dark). Check for signs of

moisture absorption

(clumping). Perform a purity

analysis using a validated

analytical method (see

Experimental Protocols).

Difficulty in accurately

weighing the compound

Absorption of atmospheric

moisture during weighing.

Minimize the time the container

is open to the atmosphere.

Weigh the compound in a low-

humidity environment, such as

a glove box or a room with a

dehumidifier. Use a weighing-

by-difference technique.

Visible discoloration of the

choline lactate solution

Potential degradation of the

compound.

Prepare fresh solutions before

each experiment. If

discoloration is observed in a

freshly prepared solution, it

may indicate contamination or

degradation of the stock

material.

Changes in pH of the choline

lactate solution over time

Possible hydrolysis or other

degradation pathways.

Use freshly prepared solutions

for pH-sensitive experiments.

Monitor the pH of stock

solutions if they are to be

stored for any length of time.

Data Presentation
Table 1: Recommended Storage Conditions for Choline Lactate
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Parameter Recommendation Rationale

Temperature
Cool (2-8 °C recommended for

long-term storage)

To minimize thermal

degradation, such as

esterification.[3][4]

Humidity
Low humidity; store in a

desiccator if possible.

Choline lactate is hygroscopic

and readily absorbs moisture

from the air.[1][2]

Light Exposure
Protect from light; store in an

opaque or amber container.

To prevent potential

photodegradation, as observed

in similar choline salts.[6][7]

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon) for long-term storage.

To prevent oxidative

degradation and minimize

exposure to moisture.

Container

Tightly sealed, airtight

container (e.g., amber glass,

HDPE).[8][9]

To protect from moisture and

light.

Table 2: Chemical Compatibility of Common Laboratory Materials with Choline Lactate
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Material Compatibility Notes

Glass (Borosilicate) Excellent
Recommended for storage and

preparation of solutions.

High-Density Polyethylene

(HDPE)
Good

Suitable for storage

containers.

Polypropylene (PP) Good
Suitable for short-term storage

and handling.

Polytetrafluoroethylene (PTFE) Excellent
Suitable for cap liners and stir

bars.

Stainless Steel Good

Generally compatible, but

prolonged contact with

aqueous solutions should be

evaluated for potential

leaching.

Strong Oxidizing Agents Incompatible Avoid contact.

Strong Acids Incompatible Avoid contact.

Strong Bases Incompatible Avoid contact.

Experimental Protocols
Protocol 1: Purity Assessment of Choline Lactate by
HPLC-CAD
Objective: To determine the purity of a choline lactate sample and detect the presence of

degradation products.

Methodology:

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system.

Charged Aerosol Detector (CAD).[11][12]
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Mixed-mode column (e.g., Zwitterionic HILIC).[13]

Reagents and Standards:

Choline lactate reference standard.

Acetonitrile (HPLC grade).

Ammonium acetate.

Glacial acetic acid.

Deionized water.

Mobile Phase Preparation:

Prepare a stock buffer of 80.4 mM ammonium acetate by dissolving 6.2 g of ammonium

acetate in 900 mL of deionized water. Adjust the pH to 4.7 with glacial acetic acid and

bring the final volume to 1.0 L.[11]

The mobile phase will be a gradient of acetonitrile and the ammonium acetate buffer.

Sample Preparation:

Accurately weigh and dissolve the choline lactate sample in a suitable diluent (e.g., a

mixture of the mobile phase components) to a known concentration (e.g., 0.1 mg/mL).

Chromatographic Conditions:

Column: Zwitterionic HILIC, 3 µm, 3.0 x 100 mm.

Mobile Phase: Gradient elution with acetonitrile and ammonium acetate buffer.

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

Detector: CAD.

Troubleshooting & Optimization
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Data Analysis:

Integrate the peak area of choline and any impurity peaks.

Calculate the purity of the choline lactate sample by comparing the peak area of the main

component to the total peak area.

Protocol 2: Detection of Esterification Degradation by ¹H
NMR Spectroscopy
Objective: To detect the formation of ester degradation products in a choline lactate sample.

Methodology:

Instrumentation:

Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz or higher).

Reagents and Solvents:

Choline lactate sample.

Deuterated water (D₂O) or other suitable deuterated solvent.

Sample Preparation:

Dissolve a known amount of the choline lactate sample in D₂O.

NMR Data Acquisition:

Acquire a ¹H NMR spectrum of the sample.

Data Analysis:

Analyze the spectrum for the appearance of new peaks that correspond to the formation of

esters.[14] Esterification between the choline and lactate moieties will result in

characteristic shifts in the proton signals of both molecules. Specifically, look for downfield

shifts of the protons adjacent to the newly formed ester linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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